molecular formula C15H18N2O B8302012 2-(2-Hydroxy-2-phenylethyl)-3,5,6-trimethylpyrazine

2-(2-Hydroxy-2-phenylethyl)-3,5,6-trimethylpyrazine

Cat. No.: B8302012
M. Wt: 242.32 g/mol
InChI Key: LOVSABZZXLEOGD-UHFFFAOYSA-N
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Description

2-(2-Hydroxy-2-phenylethyl)-3,5,6-trimethylpyrazine is a useful research compound. Its molecular formula is C15H18N2O and its molecular weight is 242.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H18N2O

Molecular Weight

242.32 g/mol

IUPAC Name

1-phenyl-2-(3,5,6-trimethylpyrazin-2-yl)ethanol

InChI

InChI=1S/C15H18N2O/c1-10-11(2)17-14(12(3)16-10)9-15(18)13-7-5-4-6-8-13/h4-8,15,18H,9H2,1-3H3

InChI Key

LOVSABZZXLEOGD-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(C(=N1)C)CC(C2=CC=CC=C2)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of phenyllithium in benzene-ether (90 milliliters, 0.095 mole) was diluted with 100 milliliters anhydrous ether and cooled to 0° C. A solution of 13.6 grams tetramethylpyrazine (0.1 mole) in 50 milliliters ether was added slowly to the phenyllithium solution. The reaction mixture was stirred at room temperature for 2 hours and heated under reflux for 1 hour. The mixture was allowed to cool to room temperature and a solution of 10 grams of freshly distilled benzaldehyde (0.1 mole) in 50 milliliters of ether was added dropwise. The mixture was stirred at room temperature for an additional 1.5 hours and cooled to 0° C. Water was added, and the organic phase was separated and washed three times with water. The recovered water extracts were washed with methylene chloride.
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